Cas no 301859-66-5 (N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide)

N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide is a synthetic organic compound featuring a quinazoline core substituted with a bromo group and a phenyl ring, coupled with a thiophene-2-carbohydrazide moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The bromo substituent enhances reactivity for further functionalization, while the thiophene moiety may contribute to improved binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound's purity and stability under standard conditions ensure reliable performance in research applications.
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide structure
301859-66-5 structure
Product Name:N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
CAS No:301859-66-5
MF:C19H13BrN4OS
MW:425.301721334457
CID:5917655
PubChem ID:2311661
Update Time:2025-10-31

N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 2-(6-bromo-4-phenyl-2-quinazolinyl)hydrazide
    • N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
    • SR-01000397118
    • F0016-1088
    • AKOS001032252
    • SR-01000397118-1
    • 301859-66-5
    • Z56763395
    • Inchi: 1S/C19H13BrN4OS/c20-13-8-9-15-14(11-13)17(12-5-2-1-3-6-12)22-19(21-15)24-23-18(25)16-7-4-10-26-16/h1-11H,(H,23,25)(H,21,22,24)
    • InChI Key: DBNBREADCJEGBW-UHFFFAOYSA-N
    • SMILES: C1(C(NNC2=NC(C3=CC=CC=C3)=C3C(=N2)C=CC(Br)=C3)=O)SC=CC=1

Computed Properties

  • Exact Mass: 423.99934g/mol
  • Monoisotopic Mass: 423.99934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.583±0.06 g/cm3(Predicted)
  • pka: 9.99±0.23(Predicted)

N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0016-1088-2μmol
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
2μmol
$57.0 2023-08-15
Life Chemicals
F0016-1088-5μmol
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
5μmol
$63.0 2023-08-15
Life Chemicals
F0016-1088-10μmol
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
10μmol
$69.0 2023-08-15
Life Chemicals
F0016-1088-20μmol
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
20μmol
$79.0 2023-08-15
Life Chemicals
F0016-1088-1mg
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
1mg
$54.0 2023-08-15
Life Chemicals
F0016-1088-2mg
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
2mg
$59.0 2023-08-15
Life Chemicals
F0016-1088-3mg
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
3mg
$63.0 2023-08-15
Life Chemicals
F0016-1088-4mg
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
4mg
$66.0 2023-08-15
Life Chemicals
F0016-1088-5mg
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
5mg
$69.0 2023-08-15
Life Chemicals
F0016-1088-10mg
N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide
301859-66-5 90%+
10mg
$79.0 2023-08-15

Additional information on N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide

Professional Introduction to N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide (CAS No. 301859-66-5)

N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide, with the CAS number 301859-66-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biomedical applications.

The molecular structure of N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a bromine substituent at the 6-position of the quinazoline ring enhances its ability to participate in various chemical transformations, while the phenyl group at the 4-position introduces additional electronic and steric effects. These features make the compound particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of quinazoline derivatives in the development of anticancer, antiviral, and anti-inflammatory agents. The quinazoline scaffold is known for its ability to interact with biological targets such as kinases and other enzymes involved in disease pathways. In particular, studies have shown that quinazoline derivatives can exhibit potent inhibitory effects on various kinases, making them valuable tools in preclinical research.

The incorporation of a thiophene ring into the molecular structure of N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide further enhances its potential biological activity. Thiophene derivatives are well-documented for their role in medicinal chemistry, particularly due to their ability to modulate enzyme activity and interfere with pathogenic processes. The carbohydrazide moiety at the 2-position of the thiophene ring adds another layer of complexity, enabling further derivatization and customization for specific biological targets.

Current research in this area has focused on exploring the pharmacological properties of quinazoline-thiophene hybrids. Studies have demonstrated that these compounds can exhibit significant inhibitory effects on various kinases, including those implicated in cancer progression. For instance, recent publications have reported the discovery of novel quinazoline-thiophene derivatives that show promising activity against breast cancer cell lines, suggesting their potential as lead compounds for further drug development.

The bromine substituent in N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide also plays a crucial role in its chemical reactivity. This halogen atom provides a site for further functionalization through cross-coupling reactions, allowing researchers to introduce additional pharmacophores or modify existing ones. Such modifications can enhance the biological activity and selectivity of the compound, making it more suitable for therapeutic applications.

In addition to its potential as an anticancer agent, N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide has also been investigated for its antimicrobial properties. Preliminary studies have shown that this compound can exhibit inhibitory effects against certain bacterial and fungal strains, indicating its potential as an alternative treatment option for infectious diseases. Further research is needed to fully elucidate its mechanism of action and optimize its efficacy.

The synthesis of N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the bromination of quinazoline derivatives, followed by coupling with thiophene carboxylic acid hydrazide under appropriate conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial research settings.

The growing interest in heterocyclic compounds like N'-(6-bromo-4-phenylquinazolin-2-yl)thiophene-2-carbohydrazide underscores their importance in modern drug discovery. These molecules offer a rich structural diversity that can be leveraged to develop novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for these compounds, their role in addressing unmet medical needs is likely to expand significantly.

In conclusion, N'-(6-bromo-4-ph enylquinazolin - 2 - yl)thioph ene - 2 - carbo hydraz ide (CAS No. 301859 - 66 - 5) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable tool for developing new drugs targeting various diseases. As our understanding of its pharmacological properties continues to grow, this compound is poised to play an important role in future therapeutic strategies.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd